2-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylethanol

• IUPAC Name: 2-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylethanol
• InChI: InChI=1S/C14H19NO2/c16-10-9-15-7-5-14(6-8-15)13-4-2-1-3-12(13)11-17-14/h1-4,16H,5-11H2
• InChI Key: BOVOJMRGRAZTKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C3=CC=CC=C3CO2)CCO
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

2-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylethanol is a synthetic compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is a spirocyclic derivative of benzofuran and piperidine and has been studied extensively for its pharmacological properties. In

Mechanism of Action

The mechanism of action of 2-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylethanol is not fully understood. However, it is believed that this compound acts by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a decrease in the production of certain molecules that are involved in the development of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. Additionally, this compound has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylethanol in lab experiments is its potential as a therapeutic agent. This compound has been shown to have a variety of pharmacological properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis process. This can make it difficult and expensive to produce large quantities of the compound for use in experiments.

Future Directions

There are many future directions for the study of 2-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylethanol. One area of research is the development of new drugs based on this compound. Additionally, researchers are interested in exploring the potential of this compound as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, there is ongoing research into the mechanism of action of this compound, which may help to uncover new uses and applications for it in the future.

Synthesis Methods

The synthesis of 2-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylethanol is a complex process that involves multiple steps. One of the most common methods for synthesizing this compound is through the reaction of 2-benzofuran-1-carboxylic acid with piperidine and ethyl chloroformate. This reaction produces an intermediate compound, which is then treated with sodium borohydride to yield the final product.

Scientific Research Applications

2-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylethanol has been extensively studied for its potential as a therapeutic agent. It has been shown to have anticancer, antiviral, and anti-inflammatory properties. Additionally, this compound has been studied for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.